Cas no 139211-32-8 (1,2-Pyrrolidinedicarboxylic acid, 4-(acetyloxy)-5-methyl-, 2-methyl1-[(4-nitrophenyl)methyl] ester)
![1,2-Pyrrolidinedicarboxylic acid, 4-(acetyloxy)-5-methyl-, 2-methyl1-[(4-nitrophenyl)methyl] ester structure](https://www.kuujia.com/scimg/cas/139211-32-8x500.png)
139211-32-8 structure
Product name:1,2-Pyrrolidinedicarboxylic acid, 4-(acetyloxy)-5-methyl-, 2-methyl1-[(4-nitrophenyl)methyl] ester
CAS No:139211-32-8
MF:C17H20N2O8
MW:380.349305152893
CID:1263094
1,2-Pyrrolidinedicarboxylic acid, 4-(acetyloxy)-5-methyl-, 2-methyl1-[(4-nitrophenyl)methyl] ester Chemical and Physical Properties
Names and Identifiers
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- 1,2-Pyrrolidinedicarboxylic acid, 4-(acetyloxy)-5-methyl-, 2-methyl1-[(4-nitrophenyl)methyl] ester
- 1,2-Pyrrolidinedicarboxylic acid, 4-(acetyloxy)-5-methyl-, 2-methyl 1-[(4-nitrophenyl)methyl] ester
-
- Inchi: 1S/C17H20N2O8/c1-10-15(27-11(2)20)8-14(16(21)25-3)18(10)17(22)26-9-12-4-6-13(7-5-12)19(23)24/h4-7,10,14-15H,8-9H2,1-3H3
- InChI Key: HLIWRNDTKOKSHF-UHFFFAOYSA-N
- SMILES: N1(C(OCC2=CC=C([N+]([O-])=O)C=C2)=O)C(C)C(OC(C)=O)CC1C(OC)=O
Computed Properties
- Exact Mass: 380.122
Experimental Properties
- Density: 1.35±0.1 g/cm3(Predicted)
- Boiling Point: 506.7±50.0 °C(Predicted)
- PSA: 125.28
- pka: -5.07±0.70(Predicted)
1,2-Pyrrolidinedicarboxylic acid, 4-(acetyloxy)-5-methyl-, 2-methyl1-[(4-nitrophenyl)methyl] ester Related Literature
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Dongnv Jin,Gaojie Jiao,Wenfeng Ren,Jinghui Zhou,Runcang Sun J. Mater. Chem. C, 2021,9, 16450-16458
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Pintu Maity,Sabir Ahammed,Rabindra Nath Manna,Brindaban C. Ranu Org. Chem. Front., 2017,4, 69-76
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Xianquan Zhuang Environ. Sci.: Water Res. Technol., 2021,7, 789-796
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Junhong Zhao,Linzhu Zhou,Ting Li,Mei Liu,Leilei Liu RSC Adv., 2016,6, 59497-59501
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Alina Karabchevsky,Eran Falek,Yakov Greenberg,Michael Elman,Yaakov Keren,Ioseph Gurwich Nanoscale Adv., 2020,2, 2977-2985
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